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Compound of Interest

Compound Name: Thionyl bromide

Cat. No.: B1215229 Get Quote

Thionyl bromide (SOBr₂) is a highly reactive and corrosive chemical that demands meticulous

handling and adherence to stringent safety protocols. It reacts violently with water, releasing

toxic and corrosive gases, and can cause severe burns upon contact with skin, eyes, and the

respiratory tract.[1][2] This guide provides essential, immediate safety and logistical information

for researchers, scientists, and drug development professionals, outlining operational and

disposal plans to ensure laboratory safety.

Hazard Identification and Classification
Understanding the specific hazards associated with thionyl bromide is the first step in safe

handling. The compound is classified under multiple hazard categories, indicating its potential

to cause significant harm if not managed correctly.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity
Category 4 (Dermal,

Inhalation)

H312: Harmful in contact with

skin.[3][4][5] H332: Harmful if

inhaled.[3][5]

Skin Corrosion Category 1B

H314: Causes severe skin

burns and eye damage.[3][4]

[5][6]

Eye Damage Category 1
H318: Causes serious eye

damage.[3][6]

Reactivity Not Classified
EUH014: Reacts violently with

water.[4]

Corrosive to Metals Category 1
H290: May be corrosive to

metals.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate

protective gear is critical.[3][4][6]
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Body Area Required PPE
Specifications & Best

Practices

Eyes & Face
Chemical Splash Goggles &

Face Shield

Goggles must be worn at all

times.[1] A full-face shield must

be worn over the goggles

when handling larger

quantities or during operations

with a higher risk of splashing.

[3] All eye and face protection

must be tested and approved

under standards such as

NIOSH (US) or EN 166 (EU).

[3][5]

Skin (Hands) Chemical-Resistant Gloves

Wear appropriate protective

gloves.[1][4] Gloves must be

inspected for integrity before

each use.[3][5] Use proper

glove removal technique

(without touching the outer

surface) to avoid skin contact.

[3][5] Contaminated gloves

must be disposed of

immediately after use in

accordance with laboratory

practices.[3][5]

Skin (Body)
Chemical-Resistant Apron or

Full Suit

Wear appropriate protective

clothing to prevent skin

exposure.[1][4] A complete suit

protecting against chemicals is

recommended.[3] The type of

protective equipment must be

selected based on the

concentration and amount of

the substance being handled.

[3]
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Respiratory
NIOSH/MSHA or EN 149

Approved Respirator

Work must be conducted in a

certified chemical fume hood.

[1][2] If exposure limits may be

exceeded, a respirator is

required.[1] For nuisance

exposures, use a P95 (US) or

P1 (EU) particle respirator. For

higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.[3][5]

Operational Plan: Step-by-Step Guidance
A systematic approach to handling thionyl bromide minimizes risk. This protocol covers the

entire workflow, from preparation to storage.

Engineering Controls and Preparation
Fume Hood: All handling of thionyl bromide must occur inside a certified chemical fume

hood with adequate ventilation.[1][2]

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible

and operational.[1][4]

Inert Atmosphere: Handle and store the chemical under an inert atmosphere, such as

nitrogen, to prevent reaction with moisture.[1][7][8]

Remove Incompatibles: Before beginning work, ensure that water, moisture, and oxidizing

agents are removed from the work area.[4][8]

Handling Protocol
Don PPE: Put on all required PPE as specified in the table above.

Container Inspection: Visually inspect the container for any signs of damage or leakage

before opening.
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Dispensing: Use only clean, dry, and compatible equipment (e.g., glass or PTFE) for

transferring the liquid.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[4] Do not breathe the vapor, mist, or gas.[1]

Closure: Keep the container tightly closed when not in use.[1][4]

Storage
Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1]

[4][7] A recommended storage temperature is 2-8°C.[3][4]

Container: Keep in the original, tightly closed container.[1][4] Store in a corrosive-resistant

container with a resistant inner liner.[6]

Conditions: Store locked up and protected from moisture and light.[3][4]

Emergency and Disposal Plans
Accidental Release Measures

Evacuate: Immediately evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated, working from the windward side.

Containment: Absorb the spill with a dry, inert material such as vermiculite, sand, or earth.[1]

DO NOT USE WATER.[1]

Collection: Carefully sweep or shovel the absorbed material into a suitable, closed, and

properly labeled container for disposal.[3][5]

Decontamination: Clean the spill site once the material has been removed, observing

environmental regulations.[6]

First Aid Procedures
Immediate medical attention is required for any exposure.[1]
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Exposure Route First Aid Action

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan
Waste Classification: Thionyl bromide and any materials contaminated with it must be

treated as hazardous waste.

Containerization: Collect surplus and non-recyclable solutions in a dedicated, sealed, and

clearly labeled container for hazardous waste.

Professional Disposal: Disposal must be conducted by a licensed professional waste

disposal service.[3][5] Methods may include incineration in a chemical incinerator equipped

with an afterburner and scrubber.[5]

Prohibition:Do not empty into drains or dispose of with municipal waste.[1][4]

Regulations: All disposal activities must adhere to federal, state, and local hazardous waste

regulations.[1][4]
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Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of thionyl bromide,

from initial assessment to final disposal.

Caption: Workflow for Safe Handling of Thionyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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